2-Chloro-5,6,7,8-tetrahydroquinoline
Overview
Description
2-Chloro-5,6,7,8-tetrahydroquinoline (2-Cl-THQ) is an organic compound belonging to the quinoline family, which is a heterocyclic aromatic compound with a fused benzene ring and a pyridine ring. It is a colorless, odorless, and crystalline solid that is insoluble in water. 2-Cl-THQ is primarily used in organic synthesis, as a reagent, and as an intermediate in the synthesis of pharmaceuticals and other organic compounds.
Scientific Research Applications
Anticancer Activity
2-Chloro-5,6,7,8-tetrahydroquinoline: derivatives have been synthesized and evaluated for their potential as anticancer agents. For instance, certain quinoline derivatives exhibit excellent anticancer activities . These compounds can be designed to target specific pathways involved in cancer cell proliferation and survival, offering a promising route for the development of new chemotherapeutic drugs.
Antimicrobial Properties
The quinoline nucleus is known to possess a broad range of biological activities, including antimicrobial properties. Quinoline derivatives have been found to have antibacterial, antifungal, and antimalarial activities . This makes 2-Chloro-5,6,7,8-tetrahydroquinoline a valuable scaffold for developing new antimicrobial agents that could be effective against resistant strains of pathogens.
Cardiovascular Research
Quinoline compounds have shown cardiotonic effects, which could be harnessed in the treatment of various cardiovascular diseases. By modifying the 2-Chloro-5,6,7,8-tetrahydroquinoline structure, researchers can create molecules that positively affect heart muscle contractility and could lead to new treatments for heart failure and other cardiac conditions .
Central Nervous System (CNS) Agents
The quinoline ring system is present in many compounds that exhibit activity in the central nervous system. These activities include anticonvulsant effects, which could be useful in the treatment of epilepsy and other seizure disorders. Derivatives of 2-Chloro-5,6,7,8-tetrahydroquinoline could be synthesized to explore their potential as CNS agents .
Anti-inflammatory and Analgesic Effects
Quinoline derivatives are known for their anti-inflammatory and analgesic properties. Research into 2-Chloro-5,6,7,8-tetrahydroquinoline could lead to the development of new non-steroidal anti-inflammatory drugs (NSAIDs) and pain relievers that could be used to treat chronic pain conditions and inflammatory diseases .
Hypoglycemic Agents
Some quinoline derivatives have shown hypoglycemic activities, indicating their potential use in managing diabetes. By studying 2-Chloro-5,6,7,8-tetrahydroquinoline and its derivatives, scientists could develop new medications that help regulate blood sugar levels in diabetic patients .
Synthesis of Novel Heterocyclic Compounds
The versatility of the quinoline structure allows for the synthesis of a wide variety of novel heterocyclic compounds. These compounds can have diverse applications in material science, as organic semiconductors, or as building blocks for more complex molecular architectures .
Chemical Research and Development
2-Chloro-5,6,7,8-tetrahydroquinoline: serves as an important intermediate in chemical synthesis. It can be used to create a multitude of different chemical entities, which can then be applied in various fields such as dye production, agrochemicals, and more .
properties
IUPAC Name |
2-chloro-5,6,7,8-tetrahydroquinoline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClN/c10-9-6-5-7-3-1-2-4-8(7)11-9/h5-6H,1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUXMRCHYHAWERW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)C=CC(=N2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50524403 | |
Record name | 2-Chloro-5,6,7,8-tetrahydroquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50524403 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-5,6,7,8-tetrahydroquinoline | |
CAS RN |
21172-88-3 | |
Record name | 2-Chloro-5,6,7,8-tetrahydroquinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50524403 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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